Cas no 2679858-71-8 ((2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid)

• Product Name: (2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid
• CAS No: 2679858-71-8
• MF: C₆H₈F₃NO₄
• MW: 215.127232551575
• CID: 5605218
• PubChem ID: 165908961
• Update Time: 2025-10-31

(2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273460
• 2679858-71-8
• (2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid

• Inchi： 1S/C6H8F3NO4/c1-3(11)10-4(5(12)13)2-14-6(7,8)9/h4H,2H2,1H3,(H,10,11)(H,12,13)/t4-/m0/s1
• InChI Key： WVSULGIGWUBJTM-BYPYZUCNSA-N
• SMILES： FC(OC[C@@H](C(=O)O)NC(C)=O)(F)F

Computed Properties

• Exact Mass: 215.04054222g/mol
• Monoisotopic Mass: 215.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid

Introduction to (2S)-2-acetamido-3-(trifluoromethoxy)propanoic Acid (CAS No. 2679858-71-8)

(2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2679858-71-8, features a chiral center at the second carbon atom, making it an enantiomer with distinct biological activities. The presence of both an acetamide group and a trifluoromethoxy substituent contributes to its complex reactivity and potential applications in drug design and synthesis.

The structural framework of (2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid consists of a propanoic acid backbone, modified by the incorporation of an acetamide moiety at the second carbon position and a trifluoromethoxy group at the third carbon. This configuration imparts both hydrophilic and lipophilic characteristics, enhancing its solubility in various solvents and facilitating its interaction with biological targets. The trifluoromethoxy group, in particular, is known for its ability to modulate electronic properties and metabolic stability, making it a valuable feature in medicinal chemistry.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications, as enantiomers often exhibit different pharmacological profiles. The enantiomeric purity of (2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid is crucial for ensuring the efficacy and safety of drugs derived from this compound. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess, including asymmetric catalysis and chiral resolution techniques. These approaches have enabled researchers to produce enantiomerically pure forms of the compound, which are essential for preclinical and clinical studies.

The versatility of (2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid extends beyond its role as a building block in drug synthesis. It has been explored as an intermediate in the production of protease inhibitors, which are critical for treating various inflammatory and infectious diseases. Protease inhibitors are designed to target specific enzymes involved in pathogenic processes, and the unique structural features of this compound can enhance binding affinity and selectivity. Additionally, its acetamide group provides a site for further functionalization, allowing for the development of novel derivatives with tailored biological activities.

Recent studies have highlighted the potential of (2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid in addressing unmet medical needs. For instance, researchers have investigated its role in modulating immune responses by targeting key enzymes that regulate inflammation. The trifluoromethoxy group has been shown to enhance metabolic stability, prolonging the half-life of therapeutic agents derived from this compound. Furthermore, its ability to interact with biological membranes has opened new avenues for developing membrane-permeable drugs that can cross the blood-brain barrier more efficiently.

The synthesis of (2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Modern synthetic techniques, such as flow chemistry and continuous manufacturing processes, have improved the efficiency of producing this compound on an industrial scale. These advancements have not only reduced production costs but also minimized environmental impact by optimizing resource utilization and waste management.

The pharmacological potential of derivatives derived from (2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid continues to be explored in various therapeutic areas. For example, researchers have synthesized analogs that exhibit antiviral properties by inhibiting viral proteases responsible for replication. The presence of both chiral and fluoro-substituted moieties allows for fine-tuning of pharmacokinetic parameters, including absorption, distribution, metabolism, excretion (ADME), which is critical for drug development.

In conclusion, (2S)-2-acetamido-3-(trifluoromethoxy)propanoic acid (CAS No. 2679858-71-8) represents a promising compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate in drug synthesis and a candidate for developing novel therapeutic agents. Ongoing research efforts continue to uncover new possibilities for leveraging this compound's potential in addressing complex medical challenges.